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Compound of Interest

Compound Name: laa-94

cat. No.: B1674140

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents like laa-94, a chloride channel inhibitor, is a critical component of laboratory
safety and environmental responsibility. While specific disposal protocols for laa-94 are not
universally mandated, a combination of general best practices for laboratory chemical waste
and information from safety data sheets allows for the formulation of a safe and compliant
disposal procedure.

Immediate Safety and Handling Precautions

Before disposal, it is essential to handle laa-94 with appropriate personal protective equipment
(PPE). According to safety information, this includes wearing chemical-impermeable gloves,
and avoiding contact with skin and eyes.[1] Handling should occur in a well-ventilated area to
prevent the inhalation of any dust or aerosols.[1] In case of accidental contact, it is advised to
immediately flush the affected area with plenty of water.[1]

Disposal Procedures

The primary principle for the disposal of laa-94 is to treat it as hazardous chemical waste. It
should not be disposed of down the sink or in regular trash.[2][3] The following steps outline a
general procedure for the proper disposal of laa-94 waste:

o Collection: Collect waste laa-94, including any contaminated materials such as gloves,
pipette tips, and empty containers, in a designated and compatible hazardous waste
container.[4][5] The container must be in good condition, with no leaks or cracks, and should
have a secure lid.[3][5]
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o Labeling: Clearly label the waste container with the words "Hazardous Waste" and the full
chemical name: "laa-94" or its systematic name, 2-[[(2R)-6,7-dichloro-2-cyclopentyl-2,3-
dihydro-2-methyl-1-oxo-1H-inden-5-ylJoxy]-acetic acid.[6][7] The label should also indicate
the hazards associated with the chemical.

o Storage: Store the waste container in a designated satellite accumulation area (SAA) within
the laboratory.[4][5] This area should be at or near the point of generation and away from
incompatible materials.[2][8] Keep the container closed except when adding waste.[3][4]

» Arrange for Pickup: Once the container is full or in accordance with your institution's
guidelines, arrange for its disposal through your organization's Environmental Health and
Safety (EHS) office.[4] EHS will coordinate with a licensed hazardous waste disposal
company for final treatment and disposal in compliance with federal and state regulations.[4]

It is crucial to avoid mixing laa-94 waste with other chemical waste streams unless explicitly
permitted by your EHS office, as incompatible materials can react dangerously.[2]

Chemical and Physical Properties of laa-94

A summary of the key quantitative data for laa-94 is provided in the table below for easy

reference.
Property Value
CAS Number 54197-31-8
Molecular Formula C17H18Cl204
Molecular Weight 357.2 g/mol
Appearance Solid Powder
Purity >98%
Solubility DMF: 15 mg/ml, DMSO: 15 mg/ml, Ethanol: 15

mg/ml

Data sourced from multiple chemical suppliers.[6][7]
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Experimental Protocols

While detailed experimental protocols involving laa-94 are extensive and varied, its primary use
is as an inhibitor of chloride channels.[6] For instance, it has been used to study the properties
of chloride channels in bovine kidney cortex microsomes, where it binds with a Ki value of 1
UM.[6] In such experiments, laa-94 is typically dissolved in a suitable solvent like DMSO to
create a stock solution, which is then diluted to the desired final concentration in the
experimental buffer.

laa-94 Disposal Workflow

The following diagram illustrates the general decision-making process and workflow for the
proper disposal of laa-94 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.chemicalbook.com/msds/r-iaa-94.pdf
https://oshe.uthm.edu.my/images/document/Environment/Akta/6.%20Guidelines%20on%20the%20Disposal%20of%20Chemical%20Wastes%20from%20Laboratories.pdf
https://ehs.stanford.edu/wp-content/uploads/SU_hazardouswasteposter.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.caymanchem.com/product/17877/iaa-94
https://www.xcessbio.com/products/m8330
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b1674140#iaa-94-proper-disposal-procedures
https://www.benchchem.com/product/b1674140#iaa-94-proper-disposal-procedures
https://www.benchchem.com/product/b1674140#iaa-94-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1674140?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

